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Abstract: 4-Propylcatechol, a catechol derivative with the molecular formula C₉H₁₂O₂, is a

compound of significant interest across various scientific disciplines.[1] It serves as a key

intermediate in the microbial catabolism of lignin-derived aromatic compounds and is

recognized for its antioxidant properties.[2] This technical guide provides a comprehensive

overview of 4-propylcatechol, detailing its molecular structure, physicochemical properties,

and spectroscopic profile. Furthermore, it outlines detailed experimental protocols for its

synthesis and analysis, explores its biochemical roles, and presents its safety profile. This

document is intended to be a core resource for professionals engaged in chemical synthesis,

analytical chemistry, and biomedical research.

Molecular Identity and Physicochemical Properties
4-Propylcatechol, systematically named 4-propylbenzene-1,2-diol, is an organic compound

featuring a propyl group attached to a catechol ring.[3][4] Its structure imparts notable

antioxidant capabilities, making it a subject of study for applications in the food and

pharmaceutical industries.[1][2]

Table 1: Chemical Identifiers for 4-Propylcatechol
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Identifier Value Reference

IUPAC Name 4-propylbenzene-1,2-diol [3][4]

CAS Number 2525-02-2 [1][2][3]

Molecular Formula C₉H₁₂O₂ [1][3][4]

Molecular Weight 152.19 g/mol [1][3]

SMILES CCCC1=CC(=C(C=C1)O)O [4]

InChI

InChI=1S/C9H12O2/c1-2-3-7-

4-5-8(10)9(11)6-7/h4-6,10-

11H,2-3H2,1H3

[3][4]

InChIKey
SCTPZNJTGOGSQD-

UHFFFAOYSA-N
[2][3]

Table 2: Physicochemical Properties of 4-Propylcatechol

Property Value Reference

Melting Point 60°C [1]

Boiling Point
234.66°C (rough estimate)

119°C at 3 mmHg
[1][5]

Density 1.1000 g/cm³ [1]

Appearance Light yellow liquid [5]

Vapor Pressure 0.00153 mmHg at 25°C [1]

Storage

Store in a dark, inert

atmosphere at room

temperature.

[1]

Spectroscopic Analysis
The structural elucidation of 4-propylcatechol is primarily accomplished through nuclear

magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry
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(MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR spectroscopic data provide clear insights into the molecular structure

of 4-propylcatechol.[2]

Table 3: ¹H NMR (400 MHz, CD₃OD) Spectral Data for 4-Propylcatechol

Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Integration Assignment Reference

6.64 Doublet (d) 8.0 1H
Aromatic

Proton
[2]

6.60 Singlet (s) - 1H
Aromatic

Proton
[2]

6.48 Doublet (d) 8.0 1H
Aromatic

Proton
[2]

2.50 Triplet (t) 7.7 2H Propyl CH₂ [2]

1.82–1.69 Multiplet (m) - 2H Propyl CH₂ [2]

0.88 Triplet (t) 7.4 3H Propyl CH₃ [2]

Table 4: ¹³C NMR (101 MHz, CD₃OD) Spectral Data for 4-Propylcatechol
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Chemical Shift (δ) ppm Carbon Assignment Reference

144.53 C-1 (C-OH) [2]

142.63 C-2 (C-OH) [2]

134.03 C-4 (C-propyl) [2]

119.20 C-5 [2]

115.08 C-3 [2]

114.68 C-6 [2]

37.02 C-7 (Propyl CH₂) [2]

24.51 C-8 (Propyl CH₂) [2]

12.61 C-9 (Propyl CH₃) [2]

Infrared (IR) Spectroscopy
The FTIR spectrum of 4-propylcatechol serves as a molecular fingerprint, confirming the

presence of its key functional groups. The most prominent feature is a broad absorption band

in the 3200–3600 cm⁻¹ region, which is indicative of the hydroxyl (O-H) stretching vibrations

characteristic of phenolic compounds.[2]

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of

4-propylcatechol.[4] The mass spectrum provides information on the molecular weight and

fragmentation pattern, confirming the molecular formula C₉H₁₂O₂.

Experimental Protocols
Synthesis of 4-Propylcatechol from 4-Propylveratrole
This protocol describes an acid-catalyzed demethylation to synthesize 4-propylcatechol.[5]

Materials:

4-Propylveratrole (15.0 g, 83 mM)
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Acetic acid (53.0 g, 882 mM)

47% Hydrobromic acid (159.4 g, 926 mM)

Anhydrous sodium sulfate

Diethyl ether

Round-bottom flask with reflux condenser

Heating mantle

Stir plate and stir bar

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Combine 15.0 g of 4-propylveratrole, 53.0 g of acetic acid, and 159.4 g of 47% hydrobromic

acid in a round-bottom flask equipped with a reflux condenser and a stir bar.

Heat the mixture to reflux with constant stirring for 2 hours.

After 2 hours, remove the heat source and allow the mixture to cool to room temperature.

Transfer the cooled solution to a separatory funnel and extract the product using diethyl

ether.

Wash the organic layer with water and then with a saturated sodium bicarbonate solution to

neutralize any remaining acid.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator to

remove the diethyl ether.
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Purify the crude product by vacuum distillation to obtain 4-propylcatechol (boiling point:

119°C at 3 mmHg) as a light yellow liquid.[5]

Diagram 1: Synthesis Workflow of 4-Propylcatechol
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Click to download full resolution via product page

Caption: Diagram 1: Synthesis Workflow of 4-Propylcatechol.

Analytical Protocol: GC-MS Analysis
This protocol provides a general workflow for the identification and quantification of 4-
propylcatechol in a sample matrix.

Materials and Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polar)

High-purity helium carrier gas

Sample containing 4-propylcatechol

Appropriate solvent (e.g., methanol, dichloromethane) for sample dilution

4-Propylcatechol analytical standard

Autosampler vials

Procedure:

Sample Preparation: Dissolve or dilute the sample in a suitable solvent to a known

concentration. If necessary, perform a derivatization step (e.g., silylation) to improve volatility

and peak shape.

Standard Preparation: Prepare a series of calibration standards of 4-propylcatechol in the

same solvent.

GC-MS Instrument Setup:

Set the injector temperature (e.g., 250°C).
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Program the oven temperature gradient to ensure separation of 4-propylcatechol from

other matrix components. A typical program might start at 60°C, hold for 1-2 minutes, then

ramp at 10-20°C/min to 280-300°C.

Set the carrier gas flow rate (e.g., 1-2 mL/min).

Set the MS transfer line temperature (e.g., 280°C).

Set the ion source temperature (e.g., 230°C).

Acquire data in full scan mode to identify the compound and selected ion monitoring (SIM)

mode for quantification.

Analysis: Inject the prepared standards and samples into the GC-MS system.

Data Processing:

Identify the 4-propylcatechol peak in the chromatogram based on its retention time and

mass spectrum (comparison with the analytical standard and library data).

Generate a calibration curve from the standard analyses.

Quantify the amount of 4-propylcatechol in the sample by comparing its peak area to the

calibration curve.
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Diagram 2: General GC-MS Analytical Workflow
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Caption: Diagram 2: General GC-MS Analytical Workflow.

Biological Significance and Chemical Reactivity
4-Propylcatechol is a versatile molecule with roles in biochemistry and as a precursor in

chemical synthesis.[2]
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Antioxidant and Preservative: Due to the catechol moiety, it can scavenge free radicals,

which underlies its use as an antioxidant and preservative.[1]

Biochemical Intermediate: It is an important intermediate in the microbial breakdown of

lignin, a complex polymer found in plant cell walls.[2] For instance, it can be formed via the

O-demethylation of 4-propylguaiacol.[2]

Synthetic Precursor: In industrial chemistry, it is used to produce polymerization inhibitors,

stabilizers, and pharmaceuticals.[1][2]

Oxidation: 4-Propylcatechol is susceptible to oxidation.[2] Enzymes like tyrosinase can

catalyze its oxidation to form a highly reactive ortho-quinone, which can then undergo further

reactions.[2] This transformation is a key aspect of its reactivity and biological activity.[2]

Diagram 3: Tyrosinase-Mediated Oxidation of 4-Propylcatechol
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Caption: Diagram 3: Tyrosinase-Mediated Oxidation of 4-Propylcatechol.
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Safety and Handling
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-propylcatechol presents several hazards.[6][7]

Health Hazards:

Causes skin irritation (H315).[4][6][7]

Causes serious eye irritation (H319).[4][6][7]

May cause respiratory irritation (H335).[4][6][7]

Environmental Hazards:

Toxic to aquatic life with long-lasting effects (H411).[6]

Precautionary Measures:

Handle in a well-ventilated area.[1]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[6]

Avoid breathing dust, fumes, or vapors.[6]

Avoid release to the environment and collect any spillage.[6]

Store in a tightly closed container in a well-ventilated place.[7]

Conclusion
4-Propylcatechol is a multifunctional compound with significant relevance in both biological

and industrial contexts. Its well-defined structure, characterized by comprehensive

spectroscopic data, allows for its reliable identification and quantification. The experimental

protocols provided herein offer a foundation for its synthesis and analysis, facilitating further

research into its applications. A thorough understanding of its chemical reactivity and
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adherence to safety protocols are essential for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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